Cas no 1797223-18-7 (1-(2-ethylphenyl)-3-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}urea)

• Product Name: 1-(2-ethylphenyl)-3-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}urea
• CAS No: 1797223-18-7
• MF: C₁₉H₂₅N₅O
• MW: 339.434703588486
• CID: 5371378
• PubChem ID: 72718074
• Update Time: 2025-08-05

1-(2-ethylphenyl)-3-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• AKOS024560890
• 1-(2-ethylphenyl)-3-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}urea
• 1-(2-ethylphenyl)-3-[(4-piperidin-1-ylpyrimidin-2-yl)methyl]urea
• 1797223-18-7
• F6438-0771
• 1-(2-ethylphenyl)-3-((4-(piperidin-1-yl)pyrimidin-2-yl)methyl)urea

• Inchi： 1S/C19H25N5O/c1-2-15-8-4-5-9-16(15)22-19(25)21-14-17-20-11-10-18(23-17)24-12-6-3-7-13-24/h4-5,8-11H,2-3,6-7,12-14H2,1H3,(H2,21,22,25)
• InChI Key： SKINFQPITUOQRB-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=CC=1CC)NCC1=NC=CC(=N1)N1CCCCC1

Computed Properties

• Exact Mass: 339.20591044g/mol
• Monoisotopic Mass: 339.20591044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 70.2Ų

Additional information on 1-(2-ethylphenyl)-3-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}urea

Comprehensive Overview of 1-(2-ethylphenyl)-3-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}urea (CAS No. 1797223-18-7)

1-(2-ethylphenyl)-3-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}urea, with the CAS number 1797223-18-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the urea derivative family, characterized by its unique structural framework incorporating a pyrimidine core and a piperidine moiety. Its molecular complexity and potential applications make it a subject of interest for researchers exploring kinase inhibitors, drug discovery, and targeted therapies.

The compound's structure features a 2-ethylphenyl group linked to a urea bridge, which is further connected to a pyrimidin-2-ylmethyl unit substituted with a piperidin-1-yl group. This arrangement is pivotal for its interactions with biological targets, particularly in modulating enzyme activity. Researchers have highlighted its relevance in the context of cancer research, where small molecule inhibitors like this are investigated for their ability to disrupt aberrant signaling pathways. The piperidine and pyrimidine components are often associated with improved bioavailability and binding affinity, making this compound a promising candidate for further study.

In recent years, the demand for novel therapeutic agents has surged, driven by advancements in precision medicine and personalized treatment approaches. 1-(2-ethylphenyl)-3-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}urea aligns with these trends, as its mechanism of action may offer selectivity advantages over conventional treatments. Online searches for terms like "urea-based kinase inhibitors" or "piperidine-pyrimidine derivatives in drug design" reflect growing curiosity about such compounds. Additionally, its CAS number 1797223-18-7 is frequently queried in academic and industrial databases, underscoring its significance in medicinal chemistry.

From a synthetic perspective, the preparation of 1-(2-ethylphenyl)-3-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}urea involves multi-step organic transformations, including amination, alkylation, and urea formation reactions. These processes are optimized to achieve high yields and purity, critical for subsequent in vitro and in vivo evaluations. The compound's logP and solubility profiles are also analyzed to predict its pharmacokinetic behavior, a topic often explored in forums discussing "ADME properties of heterocyclic compounds".

Beyond its potential therapeutic applications, 1-(2-ethylphenyl)-3-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}urea serves as a valuable tool in chemical biology. Its ability to selectively bind to specific protein domains makes it useful for probing signal transduction mechanisms. This aligns with the broader scientific community's focus on molecular probes and mechanistic studies, frequently searched topics in life sciences literature.

In summary, 1-(2-ethylphenyl)-3-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}urea (CAS 1797223-18-7) represents a compelling example of modern drug discovery innovation. Its structural elegance and functional versatility position it at the intersection of chemistry, biology, and medicine. As research continues to unravel its full potential, this compound is poised to contribute to breakthroughs in targeted therapy and disease modulation, addressing some of the most pressing challenges in healthcare today.